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Compound of Interest

Compound Name:
5-Bromo-2-fluoro-4-

methylphenylboronic acid

CAS No.: 957061-14-2

Cat. No.: B1371602

Get Quote

5-Bromo-2-fluoro-4-methylphenylboronic acid is a substituted arylboronic acid, a class of

compounds indispensable to modern organic synthesis. Its utility is most pronounced in

palladium-catalyzed Suzuki-Miyaura cross-coupling reactions, a powerful method for

constructing carbon-carbon bonds to create complex molecules.[1][2] This makes it a valuable

reagent for professionals in pharmaceutical research and drug development who are

synthesizing novel molecular entities.

While boronic acids are generally more stable and less hazardous than many other

organometallic reagents, their safe handling is non-negotiable.[3] Arylboronic acids, in

particular, can pose risks of irritation and have been noted as potentially mutagenic in some

assays, necessitating their control as potential genotoxic impurities in active pharmaceutical

ingredients (APIs).[4] This guide provides a comprehensive framework for the safe handling,

storage, and disposal of 5-Bromo-2-fluoro-4-methylphenylboronic acid, grounded in

established safety protocols for this class of compounds.

Section 1: Compound Identification and Properties
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A clear understanding of the physicochemical properties of a reagent is the foundation of a

thorough risk assessment.

Property Data Reference

CAS Number 957061-14-2 [5]

Molecular Formula C₇H₇BBrFO₂ [5]

Molecular Weight 232.84 g/mol [5]

Appearance
Typically a white to off-white

solid
[6]

Storage Conditions
Inert atmosphere, room

temperature
[5]

Section 2: Hazard Identification and Mitigation
Based on data for analogous boronic acids, 5-Bromo-2-fluoro-4-methylphenylboronic acid
should be handled as a substance capable of causing irritation to the skin, eyes, and

respiratory system.[6][7]

Hazard Class Description

Eye Irritation Contact can cause serious eye irritation.[6]

Skin Irritation May cause skin irritation upon contact.[6][7]

Respiratory Tract Irritation
Inhalation of dust can irritate the respiratory

system.[6][8]

Engineering Controls: The First Line of Defense
Primary exposure mitigation relies on isolating the operator from the chemical.

Chemical Fume Hood: All handling of solid 5-Bromo-2-fluoro-4-methylphenylboronic acid
must be conducted in a certified chemical fume hood to control airborne dust and vapors.[9]

[10]
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Ventilation: Ensure adequate general laboratory ventilation to keep airborne concentrations

low.[6]

Emergency Equipment: A safety shower and eyewash station must be readily accessible and

in close proximity to the workstation.[6][9]

Personal Protective Equipment (PPE): Essential
Individual Protection
A comprehensive suite of PPE is mandatory to prevent chemical exposure.[10]

PPE Category Specification Rationale

Eye and Face Protection

Chemical safety goggles are

mandatory. A full-face shield is

recommended when there is a

risk of splashing.[9]

Protects eyes from contact

with dust particles or splashes,

which can cause serious

irritation.[8][9]

Hand Protection

Chemically resistant gloves

(e.g., nitrile) should be worn.

Inspect gloves before use and

change immediately if

contaminated.[9][10]

Prevents skin contact and

potential irritation.[9]

Body Protection

A flame-resistant lab coat, fully

buttoned, along with long

pants and closed-toe shoes.

[10]

Protects skin from accidental

spills and contact.[9]

Respiratory Protection

If dust or aerosols are

generated despite engineering

controls, a NIOSH-approved

respirator with an appropriate

cartridge for organic vapors

and particulates should be

used.[8][9]

Prevents inhalation of the

powdered compound, which

can cause respiratory tract

irritation.[8]

Section 3: Standard Operating Procedures (SOPs)
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Adherence to strict, validated protocols is crucial for ensuring safety and experimental integrity.

Workflow for Safe Handling and Use
This diagram outlines the critical steps from preparation to post-handling cleanup.
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1. Preparation Phase

2. Handling Phase (in Fume Hood)

3. Post-Handling Phase

Conduct Risk Assessment

Don PPE Correctly

Verify Fume Hood Operation

Weigh Compound Carefully
(Minimize Dust)

Transfer to Reaction Vessel

Tightly Seal Source Container

Decontaminate Tools & Glassware

Wipe Down Work Area

Segregate & Label Waste

Doff PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: General workflow for handling 5-Bromo-2-fluoro-4-methylphenylboronic acid.
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Protocol for Weighing and Transferring the Solid
Compound

Preparation: Before handling, ensure all required PPE is donned correctly and the fume

hood sash is at the appropriate height.

Staging: Place a weigh boat or paper on the analytical balance inside the fume hood. Place

the sealed container of the boronic acid and the receiving flask nearby.

Transfer: Open the stock container. Using a clean spatula, carefully transfer the desired

amount of solid to the weigh boat. Avoid any actions that could generate dust, such as

tapping the spatula on the container opening.[10]

Sealing: Immediately and tightly reseal the stock container.[6]

Addition: Carefully transfer the weighed solid from the weigh boat into the reaction vessel. A

funnel may be used to prevent spills.[11]

Cleanup: Dispose of the used weigh boat and any contaminated wipes in the designated

solid hazardous waste container.

Section 4: Storage and Disposal
Proper storage preserves chemical integrity, while correct disposal protects personnel and the

environment.

Storage
Store in a tightly closed container in a cool, dry, and well-ventilated area.[6]

The supplier recommends storage under an inert atmosphere (e.g., nitrogen or argon).[5]

Segregate from incompatible materials such as strong oxidizing agents and strong acids.[12]

[13]

Waste Disposal
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All waste, including empty containers and contaminated PPE, must be treated as hazardous

waste.[9]

Segregation: Do not mix boronic acid waste with other waste streams. Collect all solid and

liquid waste containing 5-Bromo-2-fluoro-4-methylphenylboronic acid in a dedicated,

clearly labeled hazardous waste container.[14]

Containerization: Use a chemically compatible container (e.g., HDPE or glass) with a secure,

sealing lid.[11]

Labeling: The container must be labeled with "Hazardous Waste," the full chemical name "5-
Bromo-2-fluoro-4-methylphenylboronic acid," and any associated hazard symbols.[14]

Disposal: Arrange for collection by a certified hazardous waste disposal service. Do not pour

this chemical down the drain.[14][15]

Section 5: Emergency Procedures
Immediate and correct response to an emergency can significantly reduce harm.

First Aid Measures
Inhalation: Remove the individual from exposure and move to fresh air immediately. If

breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate

medical attention.[6][16]

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while

removing contaminated clothing. Seek medical attention.[6]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[6]

Ingestion: Do NOT induce vomiting. If the person is conscious and alert, rinse their mouth

and have them drink 2-4 cupfuls of water. Seek immediate medical attention.[6]

Spill Response
The appropriate response depends on the size of the spill.
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Spill Occurs

Evacuate non-essential personnel

Don appropriate PPE

Contain spill with inert absorbent
(e.g., sand, vermiculite)

Carefully sweep or scoop material
into a labeled hazardous waste container

Decontaminate spill area

Report spill to EHS

Click to download full resolution via product page

Caption: Logical workflow for responding to a small chemical spill.

For a small spill, follow the procedure outlined in the diagram above.[6][11] Avoid actions that

create dust. For a large spill, evacuate the area immediately and contact your institution's

Environmental Health and Safety (EHS) department.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 2-Fluoro-4-bromo-5-methylphenylboronic acid [myskinrecipes.com]

2. chemimpex.com [chemimpex.com]

3. nbinno.com [nbinno.com]

4. amcrasto.wordpress.com [amcrasto.wordpress.com]

5. 957061-14-2|5-Bromo-2-fluoro-4-methylphenylboronic acid|BLD Pharm [bldpharm.com]

6. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

7. tcichemicals.com [tcichemicals.com]

8. benchchem.com [benchchem.com]

9. benchchem.com [benchchem.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 11 Tech Support

https://www.benchchem.com/product/b1371602/docs?utm_src=pdf-body#introduction-the-role-and-risks-of-a-modern-synthetic-building-block
https://www.benchchem.com/product/b1371602?utm_src=pdf-custom-synthesis#bc-rfq
https://www.myskinrecipes.com/shop/en/boronic-acids/59443--2-fluoro-4-bromo-5-methylphenylboronic-acid.html
https://www.chemimpex.com/products/40273
https://www.nbinno.com/article/pharmaceutical-intermediates/understanding-boronic-acids-properties-handling-sourcing-jk
https://amcrasto.wordpress.com/tag/arylboronic-acids/
https://www.bldpharm.com/products/957061-14-2.html
https://pim-resources.coleparmer.com/sds/04203.pdf
https://www.tcichemicals.com/BE/en/sds/M1126_EU_6N.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_4_Methylbiphenyl_3_ylboronic_acid.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Borinic_acid_methyl_ester.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1371602?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


10. benchchem.com [benchchem.com]

11. benchchem.com [benchchem.com]

12. laballey.com [laballey.com]

13. fishersci.com [fishersci.com]

14. benchchem.com [benchchem.com]

15. laballey.com [laballey.com]

16. 5-Bromo-2-fluoro-3-methylphenylboronic acid - Safety Data Sheet [chemicalbook.com]

To cite this document: BenchChem. [Introduction: The Role and Risks of a Modern Synthetic
Building Block]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1371602/docs#introduction-the-role-and-risks-of-a-
modern-synthetic-building-block]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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